Cas no 16841-46-6 (3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione)

• Product Name: 3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione
• CAS No: 16841-46-6
• MF: C₅H₈O₂S
• MW: 132.180820465088
• MDL: MFCD30162215
• CID: 227008
• PubChem ID: 140143
• Update Time: 2025-11-01

3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran,3,6-dihydro-, 1,1-dioxide
• Thiacyclohex-3-ene, 1,1-dioxide
• 3,6-dihydro-2H-thiopyran 1,1-dioxide
• 3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione

• MDL： MFCD30162215
• Inchi： 1S/C5H8O2S/c6-8(7)4-2-1-3-5-8/h1-2H,3-5H2
• InChI Key： GAFNNBCHKMQQQB-UHFFFAOYSA-N
• SMILES： S1(CC=CCC1)(=O)=O

Computed Properties

• Exact Mass: 132.02454

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans

Additional information on 3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione

Recent Advances in the Study of 3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione (CAS: 16841-46-6)

3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione (CAS: 16841-46-6) is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug development, particularly in the context of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and mechanistic insights.

One of the key advancements in the study of 3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione is its improved synthetic methodologies. A 2023 study published in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis route that utilizes catalytic asymmetric reactions to produce enantiomerically pure forms of the compound. This development is critical for pharmaceutical applications, as it allows for the production of more potent and selective derivatives. The study also demonstrated that the compound's sulfone moiety plays a pivotal role in its binding affinity to target proteins, such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory diseases.

In addition to its synthetic utility, 3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione has shown promising biological activities. Recent preclinical studies have revealed its potential as an inhibitor of protein kinases involved in cancer cell proliferation. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to selectively inhibit the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. The researchers observed significant tumor growth suppression in mouse xenograft models, with minimal off-target effects. These findings suggest that the compound could serve as a lead structure for the development of next-generation kinase inhibitors.

Further investigations into the mechanistic aspects of 3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione have uncovered its role in modulating oxidative stress pathways. A study published in Free Radical Biology and Medicine (2023) demonstrated that the compound exhibits potent antioxidant properties by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes. This dual mechanism of action makes it a promising candidate for treating oxidative stress-related disorders, such as neurodegenerative diseases and cardiovascular conditions. The study also noted that the compound's stability in physiological conditions enhances its potential for clinical translation.

Despite these promising findings, challenges remain in the development of 3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione-based therapeutics. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may limit its efficacy in vivo. However, recent efforts to optimize its formulation, such as nanoparticle encapsulation and prodrug strategies, have shown encouraging results. For example, a 2024 study in the International Journal of Pharmaceutics reported a 2.5-fold increase in oral bioavailability when the compound was formulated as a lipid-based nanosuspension.

In conclusion, 3,6-dihydro-2H-1lambda6-thiopyran-1,1-dione (CAS: 16841-46-6) represents a promising scaffold for drug discovery, with applications spanning anti-inflammatory, anticancer, and antioxidant therapies. Recent advances in its synthesis, biological evaluation, and formulation have significantly enhanced its therapeutic potential. Future research should focus on addressing its pharmacokinetic limitations and exploring its efficacy in clinical trials. The compound's multifaceted mechanisms of action and structural versatility position it as a valuable asset in the ongoing quest for novel therapeutics.